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For Researchers, Scientists, and Drug Development Professionals

Introduction to Polyglycerin-6

Polyglycerin-6 is a polymer of glycerin, composed of six glycerin units.[1][2] It is a versatile
and safe ingredient for topical formulations, primarily functioning as a humectant and emollient.
[3][4] Its larger molecular size compared to glycerin allows for slower skin penetration,
potentially offering longer-lasting hydration.[5] Polyglycerin-6 is valued for its ability to attract
and retain moisture in the skin, contributing to a plump and hydrated appearance.[6] It is also
recognized for its excellent compatibility with other cosmetic ingredients and its favorable safety
profile, making it suitable for a wide range of skin types, including sensitive skin.[4][7]

Key Attributes:

o Humectant: Attracts and binds water to the skin.[6][8]

o Emollient: Helps to soften and smooth the skin.[4]

e Moisturizing: Contributes to overall skin hydration.[3]

 Stabilizer: Can improve the texture and stability of formulations.[3]

o High Safety Profile: Considered safe for use in cosmetics with low potential for irritation.[7]
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Data Presentation: Efficacy of Polyglycerin-6
(lllustrative Data)

The following tables present hypothetical data to illustrate how to report the efficacy of
Polyglycerin-6 in topical formulations. Researchers should replace this illustrative data with
their own experimental findings.

Table 1: In-Vivo Skin Hydration Study (Corneometry)

Baseline Hydration after

Concentration . .
. Hydration 4 Weeks % Increase in
Formulation of .
(Corneometer (Corneometer Hydration

Polyglycerin-6

Units) Units)
Placebo (Vehicle
0% 35.2+3.1 36.1+3.3 2.6%

Cream)
Test Cream A 3% 34.8+35 453+ 3.8 30.2%
Test Cream B 5% 35.1+£3.2 50.7+4.1 44.4%
Positive Control

) 5% 349+34 48.2 + 3.9 38.1%
(Glycerin)
Indicates
statistically
significant

difference from
placebo (p <
0.05). Data are
presented as
mean * standard

deviation.

Table 2: In-Vivo Skin Barrier Function Study (Transepidermal Water Loss - TEWL)
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Concentration .
. Baseline TEWL after 4
Formulation of

% Reduction

. TEWL (g/m?/h)  Weeks (g/m?/h) in TEWL

Polyglycerin-6
Placebo (Vehicle

0% 125+1.8 123+1.9 1.6%
Cream)
Test Cream A 3% 128+2.0 10.2+1.7 20.3%
Test Cream B 5% 126+1.9 9.1+£15 27.8%
Positive Control

) 5% 12.7+2.1 9.8+1.6 22.8%

(Glycerin)
Indicates
statistically
significant

difference from
placebo (p <
0.05). Data are
presented as
mean + standard

deviation.

Experimental Protocols

Formulation of a Topical Cream with Polyglycerin-6

This protocol describes the preparation of a basic oil-in-water (O/W) cream formulation.

Materials:

e QOil Phase:

[¢]

Cetearyl Alcohol (and) Ceteareth-20 (Emulsifying Wax)

o

Caprylic/Capric Triglyceride (Emollient)

o

Dimethicone (Occlusive)
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o \Water Phase:

o Deionized Water

o Polyglycerin-6 (Humectant)

o Glycerin (Humectant - for control/comparison)

o Phenoxyethanol (and) Ethylhexylglycerin (Preservative)

e pH Adjuster:

o Citric Acid or Sodium Hydroxide

Procedure:

o Preparation of Water Phase: In a beaker, combine deionized water and Polyglycerin-6 (or
glycerin for the control formulation). Heat to 75°C with constant stirring until all components
are dissolved.

o Preparation of Oil Phase: In a separate beaker, combine the oil phase ingredients. Heat to
75°C with stirring until the mixture is homogeneous.

o Emulsification: Slowly add the oil phase to the water phase while homogenizing at high
speed for 3-5 minutes to form a uniform emulsion.

o Cooling: Reduce the mixing speed and allow the emulsion to cool.

» Addition of Preservative: When the temperature is below 40°C, add the preservative and mix
until uniform.

e pH Adjustment: Check the pH of the cream and adjust to a skin-compatible range (typically
5.0-6.0) using the pH adjuster as needed.

» Final Mixing: Continue gentle mixing until the cream has cooled to room temperature.
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Figure 1: Workflow for Topical Cream Formulation.

Stability Testing Protocol

This protocol outlines the procedure for assessing the stability of the formulated cream.

Methodology:

o Sample Preparation: Dispense the cream into appropriate containers (e.g., glass jars, final

packaging).

o Storage Conditions: Store samples under the following conditions:

[e]

o

[¢]

[¢]

Room Temperature (25°C + 2°C)

Elevated Temperature (40°C £ 2°C)

Freeze-Thaw Cycling (-10°C for 24 hours followed by 25°C for 24 hours, for 3-5 cycles)

Light Exposure (in a light box with broad-spectrum output)

» Evaluation Timepoints: Evaluate the samples at 0, 1, 2, 4, 8, and 12 weeks.

e Parameters to Evaluate:

o

Physical Appearance: Color, odor, phase separation, creaming.
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o pH: Measure using a calibrated pH meter.

o Viscosity: Measure using a viscometer.

o Microbiological Purity: Test for the presence of bacteria, yeast, and mold.

Start: Cream Formulation

Starage Conditions

Room Temp (25°C) High Temp (40°C) Freeze-Thaw Light Exposure

i i

Evaluation at Timepoints
0,1, 2,4, 8, 12 weeks)

l Pirameters l

Physical Appearance pH Viscosity Microbiology

Stability Report

N

-«
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Figure 2: Workflow for Stability Testing.

In-Vivo Skin Hydration and Barrier Function Assessment

This protocol details a clinical study to evaluate the moisturizing efficacy of the formulation.

Methodology:
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Subject Recruitment: Recruit healthy volunteers with self-perceived dry skin.
Study Design: A randomized, controlled, double-blind study.
Test Areas: Mark out test areas on the volar forearms of each subject.

Product Application: Subjects will apply the assigned product (placebo, test cream, positive
control) to the designated area twice daily for 4 weeks.

Measurements:

o Skin Hydration: Measure with a Corneometer® at baseline and at specified time points
(e.g., week 2 and week 4).

o Transepidermal Water Loss (TEWL): Measure with a Tewameter® at baseline and at the
end of the study to assess skin barrier function.

Data Analysis: Analyze the data for statistically significant differences between the treatment
groups.

In-Vitro SKkin Irritation Test (OECD TG 439)

This protocol follows the OECD guideline for in-vitro skin irritation testing using a reconstructed

human epidermis (RhE) model.

Methodology:

Tissue Culture: Use a validated RhE model.

Test Substance Application: Topically apply the test formulation (and positive/negative
controls) to the tissue surface.

Incubation: Incubate for a specified period (e.g., 60 minutes).

Rinsing and Post-Incubation: Remove the test substance and continue incubation for a
further period (e.g., 42 hours).
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» Cell Viability Assessment: Determine cell viability using the MTT assay. A reduction in
viability below 50% compared to the negative control indicates a potential for skin irritation.

Signaling Pathways and Mechanism of Action

Polyglycerin-6 primarily exerts its effects on the skin through physical and chemical
interactions at the stratum corneum, rather than by directly modulating specific intracellular
signaling pathways.

Mechanism of Action:

e Humectancy: The multiple hydroxyl groups in the polyglycerin-6 molecule attract and bind
water from the atmosphere and the deeper layers of the skin, increasing the water content of
the stratum corneum.

o Emolliency: By increasing water content and integrating into the lipid matrix, polyglycerin-6
helps to soften and smooth the skin's surface.

o Barrier Support: A well-hydrated stratum corneum is essential for a healthy skin barrier. By
maintaining hydration, polyglycerin-6 indirectly supports the barrier's function in preventing
water loss and protecting against external irritants.
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Figure 3: Mechanism of Action of Polyglycerin-6.

Conclusion

Polyglycerin-6 is a highly effective and safe humectant and emollient for topical applications.
Its ability to provide sustained hydration and support skin barrier function makes it a valuable
ingredient in a wide array of skincare and dermatological products. The protocols outlined in
these application notes provide a framework for formulating with polyglycerin-6 and
substantiating its efficacy and safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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